2-(2-Naphthyloxy)ethanamine
Overview
Description
2-(2-Naphthyloxy)ethanamine is a unique chemical compound with the empirical formula C12H13NO and a molecular weight of 187.24 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of 2-(2-Naphthyloxy)ethanamine can be represented by the SMILES stringNCCOc1ccc2ccccc2c1
. This indicates that the molecule consists of an ethanamine group (NCC
) attached to a naphthyl group (c1ccc2ccccc2c1
) via an oxygen atom (O
) .
Scientific Research Applications
Electropolymerization and Film Formation
- Electrooxidation and Film Formation : A study by Arévalo et al. (1990) explored the electrooxidation of 1-naphthylamine, a compound structurally similar to 2-(2-Naphthyloxy)ethanamine. They observed the formation of a polymer film on the electrode surface, proposing a C-N coupling mechanism for this process. This research suggests potential applications in creating polymer coatings or films through electropolymerization (Arévalo et al., 1990).
Sensor Development
- Fluorescent Chemosensor for Metal Ions : Ghosh et al. (2010) synthesized an epoxy-based polymer with 1-naphthylamine units, demonstrating its ability to selectively detect ferric ions (Fe3+). This indicates potential use in developing selective sensors for metal ions (Ghosh, Dey, & Manna, 2010).
Synthesis and Chemical Applications
- Efficient Synthesis of Key Intermediates : Mathad et al. (2011) described an efficient synthesis of 1-(naphthalen-1-yl)ethanamine, a compound closely related to 2-(2-Naphthyloxy)ethanamine. This work has implications for the synthesis of complex molecules, such as pharmaceuticals (Mathad et al., 2011).
- Chiral Organocatalysts : Fu et al. (2013) investigated α-arylethanamines as organocatalysts, identifying specific derivatives as effective in certain chemical reactions. This research opens avenues in asymmetric synthesis and catalysis (Fu et al., 2013).
Materials Science
- Conductive Polymer Films : Pham et al. (1994) studied the electrooxidation of 5-amino 1-naphthol, leading to conductive polymer films. This work has implications for the development of conductive materials in electronics and sensors (Pham et al., 1994).
Catalysis
- Chiral Modifiers in Hydrogenation : Marinas et al. (2004) demonstrated that 1-naphthyl-1,2-ethanediol, a compound related to 2-(2-Naphthyloxy)ethanamine, can be used as a chiral modifier in the hydrogenation of ketones. This research contributes to the field of enantioselective catalysis (Marinas, Mallát, & Baiker, 2004).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-naphthalen-2-yloxyethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c13-7-8-14-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGOMYFUIWZJUET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30383191 | |
Record name | 2-(2-naphthyloxy)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30383191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23314-24-1 | |
Record name | 2-(2-naphthyloxy)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30383191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-aminoethoxy)naphthalene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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